Cas no 50743-04-9 (5-(2-bromoethyl)-1H-imidazole)

• Product Name: 5-(2-bromoethyl)-1H-imidazole
• CAS No: 50743-04-9
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• CID: 3219738
• PubChem ID: 13642568
• Update Time: 2025-05-20

5-(2-bromoethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE, 4-(2-BROMOETHYL)-
• 5-(2-bromoethyl)-1H-imidazole
• 4-Bromoethylimidazole
• EN300-1894837
• 50743-04-9
• SCHEMBL4940854

• Inchi： 1S/C5H7BrN2/c6-2-1-5-3-7-4-8-5/h3-4H,1-2H2,(H,7,8)
• InChI Key： ZMZUVZJTRDWQTR-UHFFFAOYSA-N
• SMILES： BrCCC1=CN=CN1

Computed Properties

• Exact Mass: 173.97926Da
• Monoisotopic Mass: 173.97926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.7Ų

Additional information on 5-(2-bromoethyl)-1H-imidazole

5-(2-Bromoethyl)-1H-Imidazole: A Comprehensive Overview

5-(2-Bromoethyl)-1H-Imidazole, also known by its CAS number 50743-04-9, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its imidazole ring, a five-membered ring containing two nitrogen atoms, with a bromoethyl substituent at the 5-position. The structure of this molecule makes it highly versatile, enabling it to participate in a wide range of chemical reactions and applications.

The synthesis of 5-(2-Bromoethyl)-1H-Imidazole typically involves the modification of imidazole derivatives through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods, such as the use of palladium catalysts in Stille coupling reactions, have significantly improved the efficiency and selectivity of its production. These methods not only enhance the yield but also allow for greater control over the substitution patterns, making this compound more accessible for large-scale applications.

In terms of physical properties, 5-(2-Bromoethyl)-1H-Imidazole exhibits a melting point of approximately 135°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its bromine substituent contributes to its reactivity, making it an excellent precursor for various functionalized imidazoles. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry.

The application of 5-(2-Bromoethyl)-1H-Imidazole spans across multiple disciplines. In pharmaceutical research, it has been utilized as a building block for designing anti-tumor agents and antibiotics due to its ability to form stable complexes with metal ions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer progression.

In materials science, 5-(2-Bromoethyl)-1H-Imidazole has found applications in the development of coordination polymers and metal-organic frameworks (MOFs). Its nitrogen-rich structure facilitates strong coordination bonds with transition metals, leading to the formation of highly porous materials with potential uses in gas storage and catalysis. Researchers at the University of Cambridge recently reported on the use of this compound in creating MOFs with exceptional stability under high-pressure conditions.

Beyond its traditional applications, 5-(2-Bromoethyl)-1H-Imidazole has also emerged as a valuable reagent in click chemistry. Its ability to undergo efficient cycloaddition reactions has made it a key component in the synthesis of complex molecular architectures. A notable example is its role in the construction of macrocyclic compounds, which are widely used in drug delivery systems and sensing technologies.

The environmental impact and safety profile of 5-(2-Bromoethyl)-1H-Imidazole are areas that have recently come under scrutiny. While it is not classified as a hazardous material under standard conditions, proper handling procedures are recommended due to its reactive nature. Occupational exposure limits have been established by regulatory bodies to ensure worker safety during manufacturing and handling processes.

In conclusion, 5-(2-Bromoethyl)-1H-Imidazole, CAS No: 50743-04-9, stands as a testament to the versatility and importance of heterocyclic compounds in modern chemistry. With ongoing advancements in synthetic methodologies and an expanding array of applications across diverse fields, this compound continues to play a pivotal role in driving innovation and discovery.